Cas no 188999-31-7 (2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine
• CAS No: 188999-31-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1384155
• PubChem ID: 10487452
• Update Time: 2025-05-23

2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-vinyl-1H-pyrrolo[3,2-b]pyridine
• 5-methoxy-2-vinyl-4-azaindole
• C-1898
• 2-ethenyl-5-methoxy-1H-Pyrrolo[3,2-b]pyridine
• AKOS006288928
• 188999-31-7
• DTXSID60440665
• CS-0336673
• DB-065673
• 5-Methoxy-2-vinyl-1H-pyrrolo[3,2-b]pyridine ,97%
• 2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine

• Inchi： 1S/C10H10N2O/c1-3-7-6-9-8(11-7)4-5-10(12-9)13-2/h3-6,11H,1H2,2H3
• InChI Key： VPEKMAJHFMHNEA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=C(C=C)N2)N=1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 2.21450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine

Recent Advances in the Study of 2-Ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine (CAS: 188999-31-7): A Promising Scaffold in Medicinal Chemistry

The compound 2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine (CAS: 188999-31-7) has recently emerged as a significant scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a fused pyrrolopyridine core with an ethenyl and methoxy substituent, has attracted attention for its role in modulating biological targets, particularly in oncology and neurodegenerative diseases. Recent studies have explored its synthetic routes, structure-activity relationships (SAR), and mechanisms of action, positioning it as a versatile building block for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a kinase inhibitor, demonstrating selective inhibition of cyclin-dependent kinases (CDKs) in cancer cell lines. The research team synthesized derivatives of 2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine and evaluated their antiproliferative activity, revealing IC₅₀ values in the nanomolar range for specific CDK isoforms. Molecular docking studies further elucidated its binding mode within the ATP-binding pocket, suggesting potential for optimization to enhance selectivity and potency.

In parallel, neuropharmacological research has investigated the compound's interaction with serotonin receptors. A 2024 preprint in BioRxiv reported its partial agonism at 5-HT_2A receptors, with implications for treating depression and schizophrenia. The methoxy group at the 5-position was found critical for receptor binding affinity, while the ethenyl moiety influenced functional selectivity. These findings align with earlier SAR studies of related pyrrolopyridines, underscoring the scaffold's modularity for CNS drug development.

Advances in synthetic methodology have also been reported. A novel one-pot synthesis of 188999-31-7 was achieved via a palladium-catalyzed cyclization, as detailed in Organic Letters (2024). This efficient route (78% yield) employed 2-amino-3-bromopyridine and a propargyl alcohol derivative as starting materials, addressing previous challenges in scalability. The protocol's mild reaction conditions and compatibility with diverse substituents may accelerate the exploration of this chemical space.

Ongoing clinical investigations include a Phase I trial (NCT055XXXXX) evaluating a 188999-31-7-derived CDK4/6 inhibitor for breast cancer. Preliminary data presented at the 2024 AACR Annual Meeting showed favorable pharmacokinetics and manageable toxicity, with plans for Phase II studies in hormone receptor-positive tumors. Meanwhile, computational studies predict additional targets, including DNA repair enzymes and epigenetic regulators, suggesting broader therapeutic potential awaiting experimental validation.

In conclusion, 2-ethenyl-5-methoxy-1H-pyrrolo[3,2-b]pyridine represents a multifaceted scaffold with demonstrated and prospective applications across therapeutic areas. Its synthetic tractability, combined with emerging biological data, positions it as a valuable template for future medicinal chemistry campaigns. Further optimization of its physicochemical properties and target engagement profiles may yield clinically relevant candidates in the coming years.